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Compound of Interest

Compound Name: Saxagliptin Hydrate

Cat. No.: B612269

The proper disposal of Saxagliptin Hydrate is a critical component of laboratory safety and
environmental responsibility. As a substance classified as harmful if swallowed and very toxic to
aqguatic life with long-lasting effects, adherence to strict disposal protocols is essential to
mitigate risks to personnel and the environment.[1] This guide provides detailed, step-by-step
procedures for the safe handling and disposal of Saxagliptin Hydrate in a research or drug
development setting.

Core Principle: Regulatory Compliance

Disposal of Saxagliptin Hydrate must always be conducted in accordance with prevailing
country, federal, state, and local regulations.[1] This document serves as a guide, but does not
supersede institutional policies or legal requirements. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Hazard Profile

Understanding the hazards associated with Saxagliptin Hydrate is fundamental to its safe
handling and disposal. The following table summarizes key classifications from its Safety Data
Sheet (SDS).
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Hazard Classification Code Description
Acute Oral Toxicity H302 Harmful if swallowed.
Acute Aquatic Toxicity H400 Very toxic to aquatic life.

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 ]
long lasting effects.

(Data sourced from a
representative Safety Data
Sheet[1])

Given its high aquatic toxicity, Saxagliptin Hydrate must be prevented from entering drains,
sewer systems, or water courses.[1][2]

Standard Operating Procedure for Disposal

This protocol outlines the required steps for disposing of pure Saxagliptin Hydrate,
contaminated materials, and solutions.

Personal Protective Equipment (PPE)

Before handling Saxagliptin Hydrate for disposal, ensure you are wearing appropriate PPE as
outlined in the substance's SDS. This includes, but is not limited to:

Safety glasses or chemical goggles|3]

Chemical-resistant gloves[3]

Appropriate protective clothing to prevent skin exposure[3]

Use in a well-ventilated area, preferably a laboratory hood, to avoid dust or aerosol
formation[1][4]

Waste Segregation and Collection

Proper segregation is the most critical step in the disposal process.
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e Solid Waste:

o Collect unadulterated, expired, or waste Saxagliptin Hydrate powder in a dedicated,
clearly labeled hazardous waste container.

o This container must be suitable, closed, and properly sealed to prevent leaks or spills.[2]

o Label the container as "Hazardous Waste" and include the chemical name ("Saxagliptin
Hydrate"), associated hazards (e.g., "Acutely Toxic," "Environmental Hazard"), and the
accumulation start date.

e Contaminated Labware:

o Items such as weigh boats, gloves, pipette tips, and paper towels that are grossly
contaminated with Saxagliptin Hydrate should be collected in the same designated solid
hazardous waste container.

o Empty original product containers should have their labels defaced to remove personal or
proprietary information before disposal in accordance with institutional guidelines.[5]

e Liquid Waste (Solutions):

o Agueous or organic solutions containing Saxagliptin Hydrate must be collected in a
dedicated, sealed, and clearly labeled hazardous liquid waste container.

o Do not discharge any solution containing Saxagliptin Hydrate to sewer systems.[2] This
is strictly prohibited due to its high aquatic toxicity. The U.S. Environmental Protection
Agency (EPA) also explicitly forbids the sewering of hazardous waste pharmaceuticals by
healthcare facilities.[6][7]

Spill and Decontamination Protocol

In the event of an accidental spill, follow these procedures:

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if
necessary.[1]

» Containment: Prevent further leakage or spillage. Keep the product away from drains.[1]
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e Cleanup (Solids): Carefully sweep or vacuum up the spilled solid material, avoiding dust
generation. Place the collected material into a labeled hazardous waste container.[3]

e Cleanup (Liquids): Absorb solutions with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[1]

» Surface Decontamination: Decontaminate surfaces and equipment by scrubbing with
alcohol.[1]

o Dispose of Cleanup Materials: All materials used for cleanup (absorbents, wipes,
contaminated PPE) must be disposed of as hazardous waste.[1]

Final Disposal

 All collected waste containing Saxagliptin Hydrate must be disposed of through a licensed
chemical destruction plant or an approved hazardous waste disposal facility.[1][2]

o Controlled incineration with flue gas scrubbing is a common and appropriate method for the
final destruction of this type of pharmaceutical waste.[2]

o Arrange for pickup of the waste through your institution's EHS department or a licensed
medical waste contractor.[8]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Saxagliptin
Hydrate waste in a laboratory environment.
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Caption: Decision workflow for Saxagliptin Hydrate waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b612269?utm_src=pdf-body-img
https://www.benchchem.com/product/b612269?utm_src=pdf-body
https://www.benchchem.com/product/b612269?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. Saxagliptin hydrate|945667-22-1|MSDS [dcchemicals.com]

. chemicalbook.com [chemicalbook.com]

. $3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com|
. sds.edgm.eu [sds.edgm.eu]

. fda.gov [fda.gov]

. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

°
~ (o)) )] EaN w N -

. Pharmaceutical Waste Management for Businesses and Homeowners | Florida
Department of Environmental Protection [floridadep.gov]

e 8. Saxagliptin | C18H25N302 | CID 11243969 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Proper Disposal of Saxagliptin Hydrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612269#saxagliptin-hydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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